Cas no 2137093-27-5 ((9S)-9-[(2S)-butan-2-yl]-2-methyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine)

• Product Name: (9S)-9-[(2S)-butan-2-yl]-2-methyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine
• CAS No: 2137093-27-5
• MF: C₁₂H₂₁N₃
• MW: 207.315242528915
• CID: 6394678
• PubChem ID: 165453380
• Update Time: 2025-10-29

(9S)-9-[(2S)-butan-2-yl]-2-methyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine Chemical and Physical Properties

Names and Identifiers

• EN300-731794
• (9S)-9-[(2S)-butan-2-yl]-2-methyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine
• 2137093-27-5

• Inchi： 1S/C12H21N3/c1-4-9(2)11-12-14-10(3)8-15(12)7-5-6-13-11/h8-9,11,13H,4-7H2,1-3H3/t9-,11-/m0/s1
• InChI Key： JKKRPTPXWIHLBU-ONGXEEELSA-N
• SMILES： N1CCCN2C=C(C)N=C2[C@@H]1[C@@H](C)CC

Computed Properties

• Exact Mass: 207.173547683g/mol
• Monoisotopic Mass: 207.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 29.8Ų

Additional information on (9S)-9-[(2S)-butan-2-yl]-2-methyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine

Compound Introduction: (9S)-9-[(2S)-butan-2-yl]-2-methyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine (CAS No. 2137093-27-5)

Compound (CAS No. 2137093-27-5) is a highly specialized organic molecule with a complex structural framework, featuring an imidazo[1,2-a][1,4]diazepine core. This compound belongs to a class of heterocyclic scaffolds that have garnered significant attention in the field of pharmaceutical research due to their potential biological activities. The unique stereochemistry introduced by the (9S)- and (2S)- designations suggests a carefully engineered molecular architecture, which is critical for modulating biological targets with high specificity.

The structural motif of (9S)-9-[(2S)-butan-2-yl]-2-methyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine incorporates a fused ring system composed of an imidazole ring and a diazepine moiety. This combination is particularly intriguing because it positions the compound as a candidate for interacting with multiple biological pathways simultaneously. The presence of the butyl side chain at the 9-position and the methyl group at the 2-position further enhances its structural complexity and may contribute to its pharmacokinetic properties.

In recent years, there has been a surge in research focused on developing novel diazepine derivatives as potential therapeutic agents. These compounds are of interest due to their ability to modulate neurotransmitter systems and exhibit effects on enzymes and receptors involved in various neurological and inflammatory disorders. The specific stereochemistry of (9S)-9-[(2S)-butan-2-yl]-2-methyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine makes it a promising candidate for further investigation in this context.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for drug discovery. The imidazo[1,2-a][1,4]diazepine core has been shown to exhibit inhibitory activity against certain enzymes and receptors that are implicated in conditions such as anxiety disorders, epilepsy, and neurodegenerative diseases. The stereochemical purity of this compound is particularly important because enantiomeric differences can significantly impact biological activity and pharmacological profiles.

Recent studies have demonstrated that derivatives of imidazo[1,2-a][1,4]diazepines can interact with various targets in the central nervous system (CNS). For instance, modifications at the 5-, 7-, and 8-positions of the diazepine ring have been explored to enhance binding affinity and selectivity for specific receptors. The butyl side chain at the 9-position in (9S)-9-[(2S)-butan-2-yl]-2-methyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine may also contribute to its interaction with proteins or enzymes by providing additional binding pockets or hydrophobic interactions.

The synthesis of this compound requires precise control over stereochemistry to ensure that both the (9S) and (2S) configurations are retained. This often involves multi-step synthetic routes that include chiral auxiliaries or catalysts to achieve high enantiomeric purity. The development of efficient synthetic methodologies is crucial for scaling up production and conducting further pharmacological studies.

From a medicinal chemistry perspective,(9S)-9-[(2S)-butan-2-yl]-2-methyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine represents an exciting opportunity to explore structure-activity relationships (SAR) within this class of compounds. By systematically modifying substituents on the core scaffold or exploring different stereochemical configurations, researchers can gain insights into how structural features influence biological activity. This information can then be used to design more potent and selective drug candidates.

The potential therapeutic applications of this compound are broad-ranging. Given its structural similarity to known CNS-active agents, it may exhibit properties such as anxiolytic effects without causing sedation or other undesirable side effects associated with traditional benzodiazepines. Additionally, it could be investigated for its potential role in treating cognitive disorders or inflammation-related conditions where modulation of neurotransmitter systems is beneficial.

In conclusion,(CAS No. 2137093-27-5) serves as an excellent example of how advanced organic chemistry can lead to novel molecular entities with significant pharmaceutical potential. The intricate structure of (9S)-9-[(2S)-butan-2-yl]-2-methyl-5H,6^H,^7H,^8H,^9H-imidazo[1, 1,